Cas no 1510951-43-5 (2-chloro-5H,6H,8H-pyrano3,4-bpyridine-3-carbonitrile)

• Product Name: 2-chloro-5H,6H,8H-pyrano3,4-bpyridine-3-carbonitrile
• CAS No: 1510951-43-5
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 5763390
• PubChem ID: 82606014
• Update Time: 2025-11-06

2-chloro-5H,6H,8H-pyrano3,4-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1510951-43-5
• EN300-1661056
• 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine-3-carbonitrile
• 2-Chloro-6,8-dihydro-5H-pyrano[3,4-b]pyridine-3-carbonitrile
• 2-chloro-5H,6H,8H-pyrano3,4-bpyridine-3-carbonitrile

• Inchi： 1S/C9H7ClN2O/c10-9-7(4-11)3-6-1-2-13-5-8(6)12-9/h3H,1-2,5H2
• InChI Key： QSPVYSJLJNJESN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C2C(COCC2)=N1

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.9Ų

Additional information on 2-chloro-5H,6H,8H-pyrano3,4-bpyridine-3-carbonitrile

Comprehensive Overview of 2-Chloro-5H,6H,8H-Pyrano[3,4-b]Pyridine-3-Carbonitrile (CAS No. 1510951-43-5)

The compound 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine-3-carbonitrile (CAS No. 1510951-43-5) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrano[3,4-b]pyridine core substituted with a chloro group and a nitrile functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine-3-carbonitrile has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s pyridine and pyran moieties are key structural motifs found in many FDA-approved drugs, such as antivirals and anti-inflammatory agents. Its nitrile group further enhances its utility as a precursor for amide or carboxylic acid derivatives, which are critical in medicinal chemistry.

One of the most frequently searched questions in scientific databases is: "What are the applications of pyrano[3,4-b]pyridine derivatives?" Studies highlight their role in modulating enzyme activity and interacting with biological targets like G-protein-coupled receptors (GPCRs). The chloro-substituted variant, CAS 1510951-43-5, is particularly notable for its electron-withdrawing properties, which improve binding affinity in molecular docking studies. This aligns with the growing trend of computational drug design, where researchers prioritize compounds with optimized pharmacokinetic profiles.

Another hot topic is the green synthesis of such heterocycles. Environmental concerns have spurred interest in catalytic methods to produce 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine-3-carbonitrile with minimal waste. Techniques like microwave-assisted reactions and flow chemistry are gaining traction, as they reduce energy consumption and improve yield—a key consideration for industrial-scale production. These innovations address the broader question: "How can synthetic chemistry become more sustainable?"

From a commercial perspective, suppliers of CAS 1510951-43-5 emphasize its high purity (>98%) and stability under standard storage conditions. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity, ensuring reproducibility in downstream applications. This reliability makes it a preferred choice for academic and industrial labs exploring structure-activity relationships (SAR) in lead optimization campaigns.

In summary, 2-chloro-5H,6H,8H-pyrano[3,4-b]pyridine-3-carbonitrile represents a promising scaffold in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in addressing global challenges like antibiotic resistance and crop protection. As research continues, this compound is poised to play a pivotal role in next-generation therapeutics and agrochemicals, meeting the dual demands of efficacy and sustainability.